Cas no 1105194-58-8 (4-[4-(6-Chloropyridazin-3-yl)phenyl]morpholine)

• Product Name: 4-[4-(6-Chloropyridazin-3-yl)phenyl]morpholine
• CAS No: 1105194-58-8
• MF: C₁₄H₁₄ClN₃O
• MW: 275.733461856842
• CID: 5703030
• PubChem ID: 33676176
• Update Time: 2025-06-13

4-[4-(6-Chloropyridazin-3-yl)phenyl]morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(4-(6-Chloropyridazin-3-yl)phenyl)morpholine
• 4-[4-(6-Chloro-3-pyridazinyl)phenyl]morpholine
• EN300-237165
• 4-[4-(6-chloropyridazin-3-yl)phenyl]morpholine
• F1967-0381
• CS-0268348
• 1105194-58-8
• AKOS005207747
• DTXSID801250254
• 4-[4-(6-Chloropyridazin-3-yl)phenyl]morpholine

• Inchi： 1S/C14H14ClN3O/c15-14-6-5-13(16-17-14)11-1-3-12(4-2-11)18-7-9-19-10-8-18/h1-6H,7-10H2
• InChI Key： OXFVGCYLXFDJFT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC(=CC=2)N2CCOCC2)N=N1

Computed Properties

• Exact Mass: 275.0825398g/mol
• Monoisotopic Mass: 275.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.2Ų

Additional information on 4-[4-(6-Chloropyridazin-3-yl)phenyl]morpholine

Comprehensive Overview of 4-[4-(6-Chloropyridazin-3-yl)phenyl]morpholine (CAS No. 1105194-58-8)

4-[4-(6-Chloropyridazin-3-yl)phenyl]morpholine (CAS No. 1105194-58-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique morpholine and chloropyridazine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a phenyl ring with a 6-chloropyridazin-3-yl group, makes it a valuable scaffold for drug discovery and material science applications.

In recent years, the demand for 4-[4-(6-Chloropyridazin-3-yl)phenyl]morpholine has surged due to its potential applications in developing kinase inhibitors and other therapeutic agents. Researchers are particularly interested in its role as a building block for targeted therapies, aligning with the growing trend of personalized medicine. The compound's CAS No. 1105194-58-8 is frequently searched in academic databases and chemical marketplaces, reflecting its relevance in cutting-edge research.

One of the most compelling aspects of this compound is its adaptability in structure-activity relationship (SAR) studies. The morpholine ring enhances solubility and bioavailability, while the chloropyridazine moiety offers opportunities for further functionalization. Such features make it a prime candidate for optimizing drug candidates, especially in oncology and neurology. Industry experts often highlight its compatibility with cross-coupling reactions, a hot topic in synthetic chemistry.

From an industrial perspective, 4-[4-(6-Chloropyridazin-3-yl)phenyl]morpholine is synthesized through multi-step organic reactions, including Suzuki-Miyaura coupling and nucleophilic substitution. These methods are widely discussed in patent literature, underscoring the compound's commercial viability. Environmental sustainability is another critical focus, with researchers exploring greener synthetic routes to minimize waste—a trend resonating with global green chemistry initiatives.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound. Purity and stability are paramount, given its applications in high-value industries. FAQs in scientific forums often revolve around its storage conditions (recommended: -20°C under inert atmosphere) and compatibility with common reagents, reflecting practical concerns among end-users.

In summary, 4-[4-(6-Chloropyridazin-3-yl)phenyl]morpholine (CAS No. 1105194-58-8) exemplifies innovation at the intersection of chemistry and life sciences. Its structural elegance and functional versatility position it as a cornerstone in modern drug development, answering the call for more efficient and sustainable chemical solutions.